Cas no 1019605-57-2 ((butan-2-yl)1-(2,4-difluorophenyl)ethylamine)

• Product Name: (butan-2-yl)1-(2,4-difluorophenyl)ethylamine
• CAS No: 1019605-57-2
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 5229950
• PubChem ID: 43190275
• Update Time: 2026-03-07

(butan-2-yl)1-(2,4-difluorophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,4-difluoro-α-methyl-N-(1-methylpropyl)-
• (butan-2-yl)1-(2,4-difluorophenyl)ethylamine

• Inchi： 1S/C12H17F2N/c1-4-8(2)15-9(3)11-6-5-10(13)7-12(11)14/h5-9,15H,4H2,1-3H3
• InChI Key： RWQTTXXIOBHPPX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1F)(C)NC(C)CC

Additional information on (butan-2-yl)1-(2,4-difluorophenyl)ethylamine

Comprehensive Overview of (Butan-2-yl)1-(2,4-Difluorophenyl)ethylamine (CAS No. 1019605-57-2)

(Butan-2-yl)1-(2,4-difluorophenyl)ethylamine (CAS No. 1019605-57-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to (Butan-2-yl)1-(2,4-difluorophenyl)ethylamine.

The molecular formula of (Butan-2-yl)1-(2,4-difluorophenyl)ethylamine is C₁₃H₁₆F₂N, and its molecular weight is approximately 230.26 g/mol. The compound features a substituted phenyl ring with two fluorine atoms at the 2 and 4 positions, which imparts unique electronic and steric properties. The butan-2-yl group attached to the ethylamine moiety further enhances the compound's structural diversity and functional versatility.

The synthesis of (Butan-2-yl)1-(2,4-difluorophenyl)ethylamine can be achieved through several well-established methods in organic chemistry. One common approach involves the reaction of 2,4-difluorobenzaldehyde with butan-2-one in the presence of a suitable reducing agent, followed by amination with an appropriate amine source. This multi-step process allows for precise control over the stereochemistry and regiochemistry of the final product, ensuring high purity and yield.

In terms of its biological activities, (Butan-2-yl)1-(2,4-difluorophenyl)ethylamine has been extensively studied for its potential as a lead compound in drug discovery. Recent research has highlighted its interactions with various biological targets, including receptors and enzymes involved in neurological disorders and cancer. For instance, studies have shown that this compound exhibits moderate affinity for serotonin receptors (5-HT_1A and 5-HT₇) and dopamine receptors (D₁ and D₃), suggesting its potential as a modulator of neurotransmitter systems.

Beyond its receptor interactions, (Butan-2-yl)1-(2,4-difluorophenyl)ethylamine has also demonstrated promising anti-inflammatory properties. In vitro assays have revealed that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. These findings suggest that the compound may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (Butan-2-yl)1-(2,4-difluorophenyl)ethylamine is another critical aspect of its evaluation as a potential drug candidate. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in animal models. Additionally, it has been found to have low toxicity and good safety margins in both in vitro and in vivo toxicity assays.

In the realm of clinical research, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of (Butan-2-yl)1-(2,4-difluorophenyl)ethylamine-based drugs for various indications. Early results from these trials have been encouraging, with patients showing improved symptoms and tolerability compared to existing treatments.

The future prospects for (Butan-2-yl)1-(2,4-difluorophenyl)ethylamine are promising. Ongoing research is focused on optimizing its structure to enhance potency and selectivity for specific biological targets. Additionally, efforts are being made to develop prodrugs or formulations that can improve its pharmacokinetic properties and reduce side effects.

In conclusion, (Butan-2-yl)1-(2,4-difluorophenyl)ethylamine (CAS No. 1019605-57-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.